Cas no 1342143-35-4 (2-5-(2-methylcyclopropyl)furan-2-ylacetaldehyde)

• Product Name: 2-5-(2-methylcyclopropyl)furan-2-ylacetaldehyde
• CAS No: 1342143-35-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6491568
• PubChem ID: 64868545
• Update Time: 2025-06-25

2-5-(2-methylcyclopropyl)furan-2-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methylcyclopropyl)furan-2-ylacetaldehyde
• 2-Furanacetaldehyde, 5-(2-methylcyclopropyl)-

• Inchi： 1S/C10H12O2/c1-7-6-9(7)10-3-2-8(12-10)4-5-11/h2-3,5,7,9H,4,6H2,1H3
• InChI Key： WRLOMXCHAKSQER-UHFFFAOYSA-N
• SMILES： O1C(C2CC2C)=CC=C1CC=O

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 252.9±25.0 °C(Predicted)

Additional information on 2-5-(2-methylcyclopropyl)furan-2-ylacetaldehyde

2-(5-(2-Methylcyclopropyl)furan-2-yl)acetaldehyde: A Comprehensive Overview

The compound 2-(5-(2-methylcyclopropyl)furan-2-yl)acetaldehyde, identified by the CAS number 1342143-35-4, is a fascinating molecule with significant potential in various chemical and biochemical applications. This compound belongs to the class of aliphatic aldehydes, characterized by its unique structure that combines a furan ring with a cyclopropane moiety and an aldehyde group. The integration of these functional groups makes it a versatile compound with intriguing properties.

Recent studies have highlighted the importance of furan-containing compounds in medicinal chemistry due to their ability to interact with various biological targets. The presence of the furan ring in this compound contributes to its aromaticity, which plays a crucial role in stabilizing the molecule and enhancing its reactivity. Additionally, the cyclopropane group introduces strain and rigidity, which can be advantageous in designing molecules with specific pharmacokinetic profiles.

The synthesis of 2-(5-(2-methylcyclopropyl)furan-2-yl)acetaldehyde involves a multi-step process that typically begins with the preparation of the furan derivative. Researchers have employed various strategies, including coupling reactions and cyclization techniques, to construct the desired molecule efficiently. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity during these reactions.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Its unique structure allows for further functionalization, enabling chemists to explore its utility in designing bioactive molecules targeting diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated that derivatives of this compound exhibit significant anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.

In addition to its medicinal applications, this compound has also shown promise in materials science. The combination of an aldehyde group and an aromatic ring makes it an ideal candidate for use in cross-coupling reactions, which are essential in constructing complex molecular architectures. Its ability to undergo selective oxidation and reduction reactions further enhances its versatility in synthetic chemistry.

The stability and reactivity of 2-(5-(2-methylcyclopropyl)furan-2-yl)acetaldehyde have been extensively studied under various conditions. Researchers have found that the molecule exhibits good thermal stability, making it suitable for use in high-temperature chemical processes. However, its reactivity towards nucleophiles and electrophiles underscores the need for careful handling during synthesis and storage.

From an environmental perspective, understanding the biodegradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have indicated that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, leading to the formation of less complex organic compounds. This information is vital for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-(5-(2-methylcyclopropyl)furan-2-yl)acetaldehyde, CAS No.1342143-35-4, represents a valuable addition to the arsenal of chemical compounds available for research and development. Its unique structure, coupled with its versatile reactivity and potential applications across multiple disciplines, positions it as a key player in advancing modern chemistry and medicine.